Cas no 1955494-30-0 ((3-methyl-1,2-oxazol-5-yl)methanol, acetic acid)

• Product Name: (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid
• CAS No: 1955494-30-0
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD28048929
• CID: 5221425
• PubChem ID: 73012646
• Update Time: 2025-10-31

(3-methyl-1,2-oxazol-5-yl)methanol, acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 3-methyl-, acetate (1:1)
• (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid

• MDL： MFCD28048929
• Inchi： 1S/C5H7NO2.C2H4O2/c1-4-2-5(3-7)8-6-4;1-2(3)4/h2,7H,3H2,1H3;1H3,(H,3,4)
• InChI Key： HCCOXJMKOMWSMM-UHFFFAOYSA-N
• SMILES： C(=O)(O)C.C(C1ON=C(C)C=1)O

Additional information on (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid

Professional Introduction to (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid and CAS No. 1955494-30-0

In the realm of pharmaceutical chemistry, the compound identified by the CAS number 1955494-30-0 and the product name (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid holds significant promise. This compound, characterized by its unique structural and functional attributes, has garnered attention in recent years due to its potential applications in drug development and medicinal chemistry. The (3-methyl-1,2-oxazol-5-yl)methanol moiety is a key pharmacophore that contributes to the compound's biological activity, making it a subject of intense research interest.

The structural framework of this compound consists of an oxazole ring substituted with a methyl group at the 3-position and a hydroxymethyl group at the 5-position, linked to an acetic acid moiety. This configuration imparts specific chemical and biological properties that make it suitable for various pharmaceutical applications. The oxazole ring is a heterocyclic aromatic compound known for its stability and versatility in drug design. Its presence in this molecule suggests potential interactions with biological targets, which are critical for the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have shown that the (3-methyl-1,2-oxazol-5-yl)methanol moiety can effectively bind to specific proteins and enzymes involved in various disease pathways. This binding affinity has been demonstrated through high-throughput screening and virtual docking studies, which are essential steps in the drug discovery process. The acetic acid component further enhances the solubility and bioavailability of the compound, making it more suitable for formulation into pharmaceutical products.

In vitro experiments have revealed that (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid exhibits promising pharmacological properties. It has been observed to exhibit inhibitory effects on certain kinases and enzymes that are implicated in inflammatory responses and cancer progression. These findings align with the growing body of research that highlights the role of oxazole derivatives in modulating disease-related pathways. The compound's ability to interact with these targets suggests its potential as a lead molecule for further optimization into novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure, enabling researchers to fine-tune its biological activity.

Current research efforts are focused on exploring the pharmacokinetic properties of this compound to determine its suitability for clinical development. Studies are being conducted to assess its metabolic stability, distribution profiles, and excretion pathways. These data are crucial for understanding how the compound behaves within the human body and for predicting its potential side effects. Additionally, preclinical toxicology studies are being carried out to evaluate its safety profile before moving into human clinical trials.

The integration of artificial intelligence (AI) and machine learning (ML) techniques has significantly accelerated the drug discovery process. AI-driven platforms can predict the biological activity of compounds based on their structural features, thereby reducing the time and cost associated with experimental screening. These technologies have been instrumental in identifying promising candidates like (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid for further investigation. By leveraging these advanced tools, researchers can more efficiently navigate the complex landscape of medicinal chemistry.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing novel agrochemicals and environmental pollutants. Research is ongoing to explore its efficacy in protecting crops from pests and diseases while maintaining environmental safety. Such applications would contribute to sustainable agricultural practices by providing alternative solutions to conventional pesticides.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The use of innovative compounds like (3-methyl-1,2-oxazol-5-yl)methanol, acetic acid represents a significant step forward in addressing unmet medical needs. By combining traditional organic synthesis with cutting-edge computational methods, researchers are paving the way for more effective and targeted therapies. The continued exploration of this compound's potential will undoubtedly lead to groundbreaking discoveries in pharmaceuticals.